(2S)-thiolane-2-carboxylic acid

• CAS No.: 63358-63-4
• Molecular Formula: C5H8O2S
• Molecular Weight: 132.18 g/mol
• IUPAC Name: (2S)-thiolane-2-carboxylic acid
• InChI: InChI=1S/C5H8O2S/c6-5(7)4-2-1-3-8-4/h4H,1-3H2,(H,6,7)/t4-/m0/s1
• InChI Key: MZOYMQRKTJRHGJ-BYPYZUCNSA-N
• SMILES: C1CC(SC1)C(=O)O
• Isomeric SMILES: C1C[C@H](SC1)C(=O)O

Description

(2S)-Thiolane-2-carboxylic acid (THTC) is an organosulfur compound with the molecular formula C₅H₈O₂S and a molecular weight of 132.18 g/mol (exact mass: 132.0245). Its structure consists of a saturated five-membered thiolane ring (containing one sulfur atom) substituted with a carboxylic acid group at the 2-position, which adopts the (2S)-stereochemical configuration .

THTC is classified as a thiolane derivative and is naturally occurring in numerous plant species, including Rheum palmatum (rhubarb), Arabidopsis thaliana, Epimedium sagittatum, and Hippophae rhamnoides (sea buckthorn). Its SMILES notation is C1CC(SC1)C(=O)O, and it is registered in the KEGG database under the identifier C11074 .

Comparison with Similar Compounds

Structural and Physicochemical Properties

THTC is compared below with structurally related five- and six-membered heterocyclic carboxylic acids, including thiophene-2-carboxylic acid and 2-chloro-6-methylpyrimidine-4-carboxylic acid .

Property	(2S)-Thiolane-2-carboxylic Acid	Thiophene-2-carboxylic Acid	2-Chloro-6-methylpyrimidine-4-carboxylic Acid
Molecular Formula	C₅H₈O₂S	C₅H₄O₂S	C₆H₅ClN₂O₂
Molecular Weight (g/mol)	132.18	128.15	188.57
Ring Type	Saturated thiolane (5-membered)	Aromatic thiophene (5-membered)	Pyrimidine (6-membered, 2 nitrogen atoms)
Functional Groups	Carboxylic acid	Carboxylic acid	Carboxylic acid, chloro, methyl
Natural Occurrence	Present in plants (e.g., rhubarb)	Synthetic/industrial applications	Synthetic
Solubility	Likely polar due to -COOH group	Limited solubility in water	Data not available
Toxicity	Not well-documented	Acute toxicity (oral, dermal)	Data not available

Key Observations:

• Ring Saturation : THTC’s saturated thiolane ring contrasts with the aromatic thiophene ring in thiophene-2-carboxylic acid , leading to differences in reactivity. Saturated rings like thiolane are more prone to ring-opening reactions, whereas aromatic systems exhibit stability under standard conditions .
• Molecular Weight : THTC has a higher molecular weight than thiophene-2-carboxylic acid due to additional hydrogen atoms in the saturated ring.
• Natural vs. Synthetic Origin : THTC is plant-derived, while thiophene-2-carboxylic acid is primarily synthetic and used in pharmaceuticals or agrochemicals .

Reactivity and Stability

• THTC : The saturated thiolane ring may undergo reactions such as oxidation or nucleophilic substitution. However, its stability profile in biological systems remains understudied.
• Thiophene-2-carboxylic Acid : The aromatic thiophene ring confers resistance to electrophilic substitution. Its safety data sheet (SDS) highlights incompatibility with strong oxidizing agents and risks of skin/eye corrosion .
• Pyrimidine Derivative : The presence of chloro and methyl groups in 2-chloro-6-methylpyrimidine-4-carboxylic acid suggests reactivity at the halogen site, though specific data are lacking .